Isoferulic acid
Isoferulic acid
Isoferulic acid is a ferulic acid consisting of trans-cinnamic acid bearing methoxy and hydroxy substituents at positions 4 and 3 respectively on the phenyl ring. It has a role as a metabolite, a biomarker and an antioxidant.
Isoferulic acid is a natural product found in Salvia miltiorrhiza, Populus szechuanica, and other organisms with data available.
See also: Black Cohosh (part of); Ipomoea aquatica leaf (part of).
Isoferulic acid is a natural product found in Salvia miltiorrhiza, Populus szechuanica, and other organisms with data available.
See also: Black Cohosh (part of); Ipomoea aquatica leaf (part of).
Brand Name:
Vulcanchem
CAS No.:
25522-33-2
VCID:
VC21086118
InChI:
InChI=1S/C10H10O4/c1-14-9-4-2-7(6-8(9)11)3-5-10(12)13/h2-6,11H,1H3,(H,12,13)/b5-3+
SMILES:
COC1=C(C=C(C=C1)C=CC(=O)O)O
Molecular Formula:
C10H10O4
Molecular Weight:
194.18 g/mol
Isoferulic acid
CAS No.: 25522-33-2
Cat. No.: VC21086118
Molecular Formula: C10H10O4
Molecular Weight: 194.18 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Isoferulic acid is a ferulic acid consisting of trans-cinnamic acid bearing methoxy and hydroxy substituents at positions 4 and 3 respectively on the phenyl ring. It has a role as a metabolite, a biomarker and an antioxidant. Isoferulic acid is a natural product found in Salvia miltiorrhiza, Populus szechuanica, and other organisms with data available. See also: Black Cohosh (part of); Ipomoea aquatica leaf (part of). |
|---|---|
| CAS No. | 25522-33-2 |
| Molecular Formula | C10H10O4 |
| Molecular Weight | 194.18 g/mol |
| IUPAC Name | (E)-3-(3-hydroxy-4-methoxyphenyl)prop-2-enoic acid |
| Standard InChI | InChI=1S/C10H10O4/c1-14-9-4-2-7(6-8(9)11)3-5-10(12)13/h2-6,11H,1H3,(H,12,13)/b5-3+ |
| Standard InChI Key | QURCVMIEKCOAJU-HWKANZROSA-N |
| Isomeric SMILES | COC1=C(C=C(C=C1)/C=C/C(=O)O)O |
| SMILES | COC1=C(C=C(C=C1)C=CC(=O)O)O |
| Canonical SMILES | COC1=C(C=C(C=C1)C=CC(=O)O)O |
| Appearance | Powder |
| Boiling Point | 409.00 to 411.00 °C. @ 760.00 mm Hg |
| Melting Point | 228 - 233 °C |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator